Cas no 1955540-72-3 (3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one)

3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one is a fluorinated benzo-triazinone derivative with a reactive aminoethyl side chain, offering versatility in synthetic applications. Its structure combines a fluorinated aromatic core with a triazinone moiety, enhancing its utility as a building block in medicinal chemistry and materials science. The presence of the aminoethyl group allows for further functionalization, making it valuable for the development of pharmacologically active compounds or advanced polymers. The fluorine substituent contributes to improved metabolic stability and binding affinity in drug design. This compound is particularly useful in heterocyclic synthesis, where its reactivity can be leveraged to construct complex molecular architectures.
3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one structure
1955540-72-3 structure
Product Name:3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
CAS No:1955540-72-3
MF:C9H9FN4O
MW:208.192364454269
MDL:MFCD29045821
CID:4774636
PubChem ID:91811724
Update Time:2025-06-07

3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(2-aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
    • 3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one
    • MDL: MFCD29045821
    • Inchi: 1S/C9H9FN4O/c10-6-1-2-8-7(5-6)9(15)14(4-3-11)13-12-8/h1-2,5H,3-4,11H2
    • InChI Key: ULFNLWVOFGKGEW-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)C(N(CCN)N=N2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 283
  • XLogP3: 0.7
  • Topological Polar Surface Area: 71

3-(2-Aminoethyl)-6-fluorobenzo[d][1,2,3]triazin-4(3H)-one Pricemore >>

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